Cas no 1807211-59-1 (Methyl 2-bromo-3-methyl-6-nitrophenylacetate)
1807211-59-1 structure
Product Name:Methyl 2-bromo-3-methyl-6-nitrophenylacetate
CAS No:1807211-59-1
MF:C10H10BrNO4
MW:288.094702243805
CID:4792464
Update Time:2023-08-17
Methyl 2-bromo-3-methyl-6-nitrophenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-bromo-3-methyl-6-nitrophenylacetate
-
- Inchi： 1S/C10H10BrNO4/c1-6-3-4-8(12(14)15)7(10(6)11)5-9(13)16-2/h3-4H,5H2,1-2H3
- InChI Key： ZAYWGGCDZUVMMX-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=CC(=C1CC(=O)OC)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 279
- XLogP3: 2.6
- Topological Polar Surface Area: 72.1
Methyl 2-bromo-3-methyl-6-nitrophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016125-1g |
Methyl 2-bromo-3-methyl-6-nitrophenylacetate |
1807211-59-1 | 97% | 1g |
$1460.20 | 2023-08-31 |
Methyl 2-bromo-3-methyl-6-nitrophenylacetate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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